Cas no 36548-09-1 (21H,23H-Porphine-2,7,18-tripropanoicacid, 3-(carboxymethyl)-12-ethyl-8,13,17-trimethyl-)

36548-09-1 structure
Product name:21H,23H-Porphine-2,7,18-tripropanoicacid, 3-(carboxymethyl)-12-ethyl-8,13,17-trimethyl-
CAS No:36548-09-1
MF:C36H38N4O8
MW:654.708929538727
CID:306759
21H,23H-Porphine-2,7,18-tripropanoicacid, 3-(carboxymethyl)-12-ethyl-8,13,17-trimethyl- Chemical and Physical Properties
Names and Identifiers
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- 21H,23H-Porphine-2,7,18-tripropanoicacid, 3-(carboxymethyl)-12-ethyl-8,13,17-trimethyl-
- 3-(carboxymethyl)-12-ethyl-8,13,17-trimethyl- 21H,23H-porphine-2,7,18-tripropanoic acid
- 3,3',3''-[(1Z,7Z,12Z,16Z)-5-(Carboxymethyl)-14-ethyl-10,15,19-trimethyl-21,22,23,24-tetraazapentacyclo[16.2.1.1~3,6~.1~8,11~.1~13,16~]tetracosa-1,3,5,7,9,11(23),12,14,16,18(21),19-undecaen-4,9,20-triyl]tripropans?ure
- 3-(Carboxymethyl)-12-ethyl-8,13,17-trimethyl-21H,23H-porphine-2,7,18-tripropanoic acid
- Isocoproporphyrin
- 3-Carboxymethyl-12-ethyl-8,13,17-trimethyl-21H,23H-porphyrin-2,7,18-tripropanoic acid
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- Inchi: 1S/C36H38N4O8/c1-5-20-17(2)25-13-26-18(3)21(6-9-33(41)42)29(38-26)15-31-23(8-11-35(45)46)24(12-36(47)48)32(40-31)16-30-22(7-10-34(43)44)19(4)27(39-30)14-28(20)37-25/h13-16,37,40H,5-12H2,1-4H3,(H,41,42)(H,43,44)(H,45,46)(H,47,48)/b25-13-,26-13-,27-14-,28-14-,29-15-,30-16-,31-15-,32-16-
- InChI Key: UHKZSWAPQUEURH-TXUIXYGZSA-N
- SMILES: O([H])C(C([H])([H])C1=C2C([H])=C3C(C([H])([H])C([H])([H])C(=O)O[H])=C(C([H])([H])[H])C(C([H])=C4C(C([H])([H])C([H])([H])[H])=C(C([H])([H])[H])C(=C([H])C5C(C([H])([H])[H])=C(C([H])([H])C([H])([H])C(=O)O[H])C(=C([H])C(=C1C([H])([H])C([H])([H])C(=O)O[H])N2[H])N=5)N4[H])=N3)=O |c:44,64,t:9,29|
Computed Properties
- Exact Mass: 654.26914
- Monoisotopic Mass: 654.269
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 48
- Rotatable Bond Count: 12
- Complexity: 1170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Density: 1.366
- Boiling Point: 1248.3°Cat760mmHg
- Flash Point: 708.7°C
- Refractive Index: 1.638
- PSA: 201.74
21H,23H-Porphine-2,7,18-tripropanoicacid, 3-(carboxymethyl)-12-ethyl-8,13,17-trimethyl- Related Literature
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1. Subject index, 1975
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2. Stepwise synthesis of unsymmetrically substituted porphyrins: isocoproporphyrinJosé A. P. Baptista de Almeida,George W. Kenner,Kevin M. Smith,Michael J. Sutton J. Chem. Soc. Chem. Commun. 1975 111
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3. Index pages
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4. Chapter 19. Porphyrins and related compoundsA. H. Jackson Annu. Rep. Prog. Chem. Sect. B: Org. Chem. 1974 71 519
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5. Synthetic and biosynthetic studies of porphyrins. Part 9. Synthesis of isocoproporphyrin, dehydroisocoproporphyrin, and de-ethylisocoproporphyrinAnthony H. Jackson,Timothy D. Lash,David J. Ryder J. Chem. Soc. Perkin Trans. 1 1987 287
36548-09-1 (21H,23H-Porphine-2,7,18-tripropanoicacid, 3-(carboxymethyl)-12-ethyl-8,13,17-trimethyl-) Related Products
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